Cas no 78-81-9 (2-methylpropan-1-amine)

2-methylpropan-1-amine structure
2-methylpropan-1-amine structure
Product Name:2-methylpropan-1-amine
CAS No:78-81-9
MF:C4H11N
MW:73.1368410587311
MDL:MFCD00008146
CID:34133
PubChem ID:6558
Update Time:2024-03-01

2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Isobutylamine
    • 1-Amino-2-methylpropane
    • 2-methyl-1-propanamine
    • 2-Methylpropanamine
    • 2-methylpropylamine
    • monoisobutylamine
    • valamine
    • 1-AMinoisobutane
    • 1-Propanamine, 2-methyl-
    • 2-Methyl propylaMine
    • 2-Methyl-1-Aminopropane
    • 3-Methyl-2-propylamine
    • i-Butylamine
    • iso-C4H9NH2
    • NSC 8028
    • UN 1214
    • 2-methylpropan-1-amine
    • 2-Methyl-1-propanamine (ACI)
    • Isobutylamine (8CI)
    • iso-Butylamine
    • MDL: MFCD00008146
    • Inchi: 1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3
    • InChI Key: KDSNLYIMUZNERS-UHFFFAOYSA-N
    • SMILES: NCC(C)C
    • BRN: 385626

Computed Properties

  • Exact Mass: 73.08923
  • Monoisotopic Mass: 73.089149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 17.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26

Experimental Properties

  • Color/Form: Colorless liquid with ammonia smell. [1]
  • Density: 0.736 g/mL at 25 °C(lit.)
  • Melting Point: −85 °C (lit.)
  • Boiling Point: 64-71 °C(lit.)
  • Flash Point: Degrees Fahrenheit:15.8°F
    Degrees Celsius:-9°C
  • Refractive Index: n20/D 1.397(lit.)
  • PH: 12.2 (100g/l, H2O, 20℃)
  • Solubility: 1000g/l
  • Water Partition Coefficient: dissolution
  • PSA: 26.02
  • LogP: 1.30140
  • Merck: 5132
  • FEMA: 4239 | ISOBUTYLAMINE
  • Solubility: Miscible in water, ethanol \ ether \ acetone \ benzene \ hydrocarbons, etc [14]

2-methylpropan-1-amine Security Information

  • Symbol: GHS02 GHS05 GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H301,H314
  • Warning Statement: P210,P280,P301+P310,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 1214 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 11-22-35
  • Safety Instruction: 26-36/37/39-45
  • FLUKA BRAND F CODES:10-23
  • RTECS:NP9900000
  • Hazardous Material Identification: F C
  • Risk Phrases:R11-R22-R35
  • Safety Term:S26;S36/37/39;S45
  • Packing Group:II
  • Hazard Level:3
  • PackingGroup:II
  • HazardClass:3
  • TSCA:Yes
  • Toxicity:LD50 (14 day) in male, female rats (mg/kg): 224.4, 231.8 orally (Cheever)
  • Explosive Limit:2-9%(V)
  • Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from oxidants and acids

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2-methylpropan-1-amine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Isophorone Solvents: Isopropanol ;  24 h, 150 °C
Reference
Organocatalytic Decarboxylation of Amino Acids as a Route to Bio-based Amines and Amides
Claes, Laurens ; Janssen, Michiel ; De Vos, Dirk E., ChemCatChem, 2019, 11(17), 4297-4306

Production Method 2

Reaction Conditions
1.1 Catalysts: Palladium alloy, base, Pd 81,Ni 19 (graphene-supported) Solvents: Methanol ,  Water ;  5 min, rt
1.2 Reagents: Ammonia borane ;  5 min, rt
Reference
Tandem Dehydrogenation of Ammonia Borane and Hydrogenation of Nitro/Nitrile Compounds Catalyzed by Graphene-Supported NiPd Alloy Nanoparticles
Goksu, Haydar; Ho, Sally Fae; Metin, Onder; Korkmaz, Katip; Mendoza Garcia, Adriana; et al, ACS Catalysis, 2014, 4(6), 1777-1782

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen ,  Ammonia Catalysts: Cobalt Solvents: Tetrahydrofuran ,  Water ;  5 bar, rt; 5 min, rt → 110 °C; 4 h, 110 °C
Reference
High performance of nitrogen-doped carbon-supported cobalt catalyst for the mild and selective synthesis of primary amines
Liu, Xixi; Wang, Yanxin; Jin, Shiwei; Li, Xun; Zhang, Zehui, Arabian Journal of Chemistry, 2020, 13(4), 4916-4925

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  20 min, 23 °C
Reference
Structure-Based Design of Novel HIV-1 Protease Inhibitors To Combat Drug Resistance
Ghosh, Arun K.; Sridhar, Perali Ramu; Leshchenko, Sofiya; Hussain, Azhar K.; Li, Jianfeng; et al, Journal of Medicinal Chemistry, 2006, 49(17), 5252-5261

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Iron oxide (Fe3O4) ,  Carbon (acidified, carboxylated) ,  (SP-4-3)-Dichloro(1,7-phenanthroline-κN7)[1,1′-(sulfinyl-κS)bis[methane]]platinu… Solvents: Water ;  30 min, 95 °C
Reference
Chemoselective Reduction of Nitro and Nitrile Compounds with Magnetic Carbon Nanotubes-Supported Pt(II) Catalyst under Mild Conditions
Tabatabaei Rezaei, Seyed Jamal ; Khorramabadi, Hossein; Hesami, Ali; Ramazani, Ali ; Amani, Vahid; et al, Industrial & Engineering Chemistry Research, 2017, 56(43), 12256-12266

Production Method 6

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Electrophilic amination of carbanions, enolates, and their surrogates
Ciganek, Engelbert, Organic Reactions (Hoboken, 2008, 72, 1-366

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Nickel dichloride Solvents: Water ;  1 h, 95 °C
Reference
Chemo-selective reduction of nitro and nitrile compounds using Ni nanoparticles immobilized on hyperbranched polymer-functionalized magnetic nanoparticles
Tabatabaei Rezaei, Seyed Jamal ; Mashhadi Malekzadeh, Asemeh; Poulaei, Sima; Ramazani, Ali ; Khorramabadi, Hossein, Applied Organometallic Chemistry, 2018, 32(1),

Production Method 8

Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Nickel Solvents: 2-Methyl-2-butanol ;  18 h, 7 bar, 170 °C
Reference
Primary amines from lignocellulose by direct amination of alcohol intermediates, catalyzed by RANEY Ni
Wu, Xianyuan; De Bruyn, Mario; Barta, Katalin, Catalysis Science & Technology, 2022, 12(19), 5908-5916

Production Method 9

Reaction Conditions
1.1 Reagents: Sodium triethylborohydride Catalysts: (T-4)-[2-[Bis(1-methylethyl)phosphino-κP]-N-[[3-[bis(1-methylethyl)phosphino]phe… Solvents: Toluene ;  rt; 20 min, rt
1.2 Reagents: Hydrogen ,  Potassium bis(trimethylsilyl)amide Solvents: Toluene ;  48 h, 60 bar, 140 °C
Reference
Selective hydrogenation of nitriles to primary amines catalyzed by a novel iron complex
Chakraborty, Subrata; Leitus, Gregory; Milstein, David, Chemical Communications (Cambridge, 2016, 52(9), 1812-1815

Production Method 10

Reaction Conditions
Reference
A new synthesis of N-alkylated 3,3-dialkylpiperidines
Feichtinger, Hans; Payer, Wolfgang; Cornils, Boy, Chemische Berichte, 1978, 111(5), 1721-32

Production Method 11

Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Tetracarbonyl-μ-hydro[(1,2,3,4,5-η)-1-hydroxylato-2,3,4,5-tetraphenyl-2,4-cyclop… Solvents: 2-Methyl-2-butanol ,  tert-Butyl methyl ether ,  Water ;  16 h, 170 °C; cooled
Reference
Synthesis of primary amines from secondary and tertiary amines: ruthenium-catalyzed amination using ammonia
Baehn, Sebastian; Imm, Sebastian; Neubert, Lorenz; Zhang, Min; Neumann, Helfried; et al, Chemistry - A European Journal, 2011, 17(17), 4705-4708

Production Method 12

Reaction Conditions
1.1 Solvents: Methanol ,  Water ;  72 h, rt
Reference
Hydrolysis and Hydrogenolysis of Formamidines: N,N-Dimethyl and N,N-Dibenzyl Formamidines as Protective Groups for Primary Amines
Vincent, Stephane; Mioskowski, Charles; Lebeau, Luc, Journal of Organic Chemistry, 1999, 64(3), 991-997

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel
Reference
Catalytic hydrogenation and hydrogenating distillation of azines on Raney nickel
Beregi, Ladislas, Compt. rend., 1947, 224, 1508-9

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ,  Toluene
Reference
Reduction of cyanides
Walter, L. A.; McElvain, S. M., Journal of the American Chemical Society, 1934, 56, 1614-16

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2-methylpropan-1-amine Preparation Products

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Suzhou Senfeida Chemical Co., Ltd
(CAS:78-81-9)Isobutylamine
1625761
Purity:98%
Quantity:Company Customization
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:78-81-9)异丁胺
LE1625761
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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